Amino Acid Peptide & Protein Standards
  • Methanaminium, 1-carboxy-N,N,N-trimethyl-, chloride
    Methanaminium, 1-carboxy-N,N,N-trimethyl-, chloride
    • Cat. No.:
    • B1200062
    • CAS No.:
    • 590-46-5
    • Molecular Formula:
    • C5H12ClNO2
    • Molecular Weight:
    • 153.61 g/mol
    Description
    See also: Betaine chloride (preferred).
    - +
  • L-Histidine
    L-Histidine
    • Cat. No.:
    • B1673261
    • CAS No.:
    • 71-00-1
    • Molecular Formula:
    • C6H9N3O2
    • Molecular Weight:
    • 155.15 g/mol
    Description
    L-histidine is the L-enantiomer of the amino acid histidine. It has a role as a nutraceutical, a micronutrient, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite, a human metabolite, an algal...
    - +
  • L-Hydroxyproline
    L-Hydroxyproline
    • Cat. No.:
    • B1673980
    • CAS No.:
    • 51-35-4
    • Molecular Formula:
    • C5H9NO3
    • Molecular Weight:
    • 131.13 g/mol
    Description

    What is Hydroxyproline?

    Hydroxyproline, non-essential amino acid, is a natural component of animal structural proteins like collagen and elastin. Hydroxyproline is a standard chiral building block for...

    - +
  • L-Leucine
    L-Leucine
    • Cat. No.:
    • B1674790
    • CAS No.:
    • 61-90-5
    • Molecular Formula:
    • C6H13NO2
    • Molecular Weight:
    • 131.17 g/mol
    Description
    L-leucine is the L-enantiomer of leucine. It has a role as a plant metabolite, an Escherichia coli metabolite, a Saccharomyces cerevisiae metabolite, a human metabolite, an algal metabolite and a mouse metabolit...
    - +
  • Methionine Sulfoximine
    Methionine Sulfoximine
    • Cat. No.:
    • B1674966
    • CAS No.:
    • 15985-39-4
    • Molecular Formula:
    • C5H12N2O3S
    • Molecular Weight:
    • 180.23 g/mol
    Description
    L-methionine sulfoximine is a methionine sulfoximine in which the amino group has S-stereochemistry. It has a role as a geroprotector and an EC 6.3.1.2 (glutamate--ammonia ligase) inhibitor. It is a methionine s...
    - +
  • Levodopa
    Levodopa
    • Cat. No.:
    • B1675098
    • CAS No.:
    • 59-92-7
    • Molecular Formula:
    • C9H11NO4
    • Molecular Weight:
    • 197.19 g/mol
    Description
    Levodopa can cause developmental toxicity according to state or federal government labeling requirements.
    L-dopa is an optically active form of dopa having L-configuration. Used to treat the stiffness, tremor...
    - +
  • L-Lysine monohydrochloride
    L-Lysine monohydrochloride
    • Cat. No.:
    • B1675776
    • CAS No.:
    • 657-27-2
    • Molecular Formula:
    • C6H14N2O2.ClH
      C6H15ClN2O2
    • Molecular Weight:
    • 182.65 g/mol
    Description
    L-lysine hydrochloride is the hydrochloride salt of L-lysine It contains a L-lysine.
    - +
  • (+-)-Methionine
    (+-)-Methionine
    • Cat. No.:
    • B1676389
    • CAS No.:
    • 63-68-3
    • Molecular Formula:
    • C5H11NO2S
      C5H11NO2S
      CH3S(CH2)2CH(NH2)COOH
    • Molecular Weight:
    • 149.21 g/mol
    Description
    Methionine is a sulfur-containing amino acid that is butyric acid bearing an amino substituent at position 2 and a methylthio substituent at position 4. It has a role as an Escherichia coli metabolite, a Sacchar...
    - +
  • DL-Proline
    DL-Proline
    • Cat. No.:
    • B1679175
    • CAS No.:
    • 147-85-3
    • Molecular Formula:
    • C5H9NO2
    • Molecular Weight:
    • 115.13 g/mol
    Description
    Proline is an alpha-amino acid that is pyrrolidine bearing a carboxy substituent at position 2. It has a role as a human metabolite and a Daphnia magna metabolite. It is an alpha-amino acid and a member of pyrro...
    - +
  • DL-valine
    DL-valine
    • Cat. No.:
    • B1682139
    • CAS No.:
    • 72-18-4
    • Molecular Formula:
    • C5H11NO2
    • Molecular Weight:
    • 117.15 g/mol
    Description
    Valine is a branched-chain amino acid that consists of glycine in which one of the hydrogens attached to the alpha-carbon is substituted by an isopropyl group. It has a role as a plant metabolite and a Daphnia m...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img